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Compound of Interest

Compound Name: Dimethyl dodecanedioate

Cat. No.: B161721

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl dodecanedioate, with the CAS number 1731-79-9, is the dimethyl ester of
dodecanedioic acid.[1] It is a chemical intermediate that finds application as a raw material in
the synthesis of fragrances, specifically musk compounds.[2] This technical guide provides a
comprehensive overview of the key physical properties of dimethyl dodecanedioate, offering
detailed experimental protocols for their determination and presenting the data in a clear,
accessible format. This document is intended to be a valuable resource for researchers,
scientists, and professionals in drug development and other scientific fields who may work with
this compound.

Molecular and Chemical Identity

Prior to delving into its physical properties, it is essential to establish the fundamental molecular
and chemical identity of dimethyl dodecanedioate.
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Identifier Value Source
Molecular Formula C14H2604 [11[3]
Molecular Weight 258.35 g/mol [1][3]
IUPAC Name dimethyl dodecanedioate [3]
CAS Number 1731-79-9 [1]
Dimethyl 1,10-
decanedicarboxylate,
Dodecanedioic acid, 1,12-
Synonyms [3]

dimethyl ester, Dimethyl 1,12-

dodecanedioate, 1,12-

Dimethyl dodecanedioate

Tabulated Physical Properties

The following tables summarize the key quantitative physical properties of dimethyl

dodecanedioate for easy reference and comparison.

ble 3.1: T1 | and Physical :

Property Value Conditions Source
Melting Point 30-32 °C/86-89.6 °F [1]

3 , 187-188 °C / 368.6-
Boiling Point at 14 mmHg [1]

370.4 °F

Density (estimate)

0.9914 g/cm?3

[1]

Flash Point

187-188 °C / 368.6-
370.4 °F

at 14 mmHg (Closed

Cup) 2l

Table 3.2: Optical and Solubility Properties
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Property Value Solvent/Conditions  Source

Refractive Index
) 1.4301 [1]
(estimate)

Solubility Slightly soluble Chloroform, Methanol [2]

Experimental Protocols for Physical Property
Determination

This section provides detailed methodologies for the determination of the key physical
properties of dimethyl dodecanedioate. While specific experimental reports for this compound
are not readily available in public literature, the following protocols are adapted from standard
laboratory procedures for similar long-chain diesters.

Determination of Melting Point

The melting point of dimethyl dodecanedioate can be accurately determined using the
capillary method with a melting point apparatus.

Methodology:

o Sample Preparation: A small amount of crystalline dimethyl dodecanedioate is finely
powdered. The open end of a capillary tube is pressed into the powder. The tube is then
inverted and tapped gently to pack the powder into the sealed end. This process is repeated
until a packed sample of 2-3 mm in height is achieved.

o Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting
point apparatus.

e Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating
can be used to approximate the melting point, followed by a slower, more precise
measurement (1-2 °C per minute) starting from about 20 °C below the expected melting
point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the last solid crystal disappears is recorded as
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the completion of melting. The melting point is reported as this range.

Sample Preparation Measurement

(Powder the SarnpleHPack into Capillary Tube Place in Apparatus)—»(Heat Slowly (1—2°C/min))—>(0bserve Melting)—»Gecord Temperature Range)

Apparatus Setup Distillation

(Assemble Vacuum Distillation ApparalusHAdd Sample and Boiling Chips Apply VacuumHHeat Gently)—b(observe Boiling and Cundensanur)—b(Record Temperature and Pressure)

g 2\
Preparation Measurement

4 .
Melt Sample Fill Pycnometer with Molten Sample)—»(Equilibrate TemperaturHWeigh Filled PycnometeD Calculation
T

N
"(Calculate Density (MassNqume)j

AN
-
Weigh Empty Pycnometer

Procedure

(Add Known Mass of Sample to Test Tube)—b(Add Known Volume of Solvent Agitate Vigorously Observe Dissolution)—b(Classify Solubility)
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é Preparation
E:alibrate RefractometeD Measurement
L
Apply Sample to Prism Read Refractive Index Record Temperature
Melt Sample
o 4

Pensky-Martens Closed-Cup Method }

[(Fill Test Cup with SampleHHeat at a Constant Rate with Stimng)—b(Apply Ignition Source at IntervaIsHObserve fora FlashHRecord Flash Point Temperalure)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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